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An In-depth Examination of the Chemical Structure, Properties, and Biological Activity of
(3E)-1-methyl-3-(2-oxopropylidene)indol-2-one

Abstract

Supercinnamaldehyde, scientifically known as (3E)-1-methyl-3-(2-oxopropylidene)indol-2-
one, is a potent synthetic organic compound recognized for its significant biological activity. As
an analog of cinnamaldehyde, it has garnered interest within the scientific community,
particularly for its role as a potent activator of the Transient Receptor Potential Ankyrin 1
(TRPAZ1) ion channel. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological activities of
supercinnamaldehyde, with a focus on its molecular mechanisms of action. This document is
intended to serve as a foundational resource for researchers, scientists, and professionals in
the field of drug development.

Chemical Structure and Identification

Supercinnamaldehyde is a derivative of indol-2-one, characterized by the presence of a
methyl group at the nitrogen of the indole ring and a 2-oxopropylidene substituent at the 3-
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position. The "(3E)" designation in its IUPAC name indicates the stereochemistry of the
exocyclic double bond.

Table 1: Chemical Identification of Supercinnamaldehyde

Identifier Value

(3E)-1-methyl-3-(2-oxopropylidene)indol-2-

IUPAC Name onel1]

Synonyms Super cinnamaldehyde, Supercinnamaldehyde
CAS Number 70351-51-8[1]

Molecular Formula C12H11NO2[1]

Molecular Weight 201.22 g/mol [1]

Canonical SMILES CC(=0)/C=C/1\C2=CC=CC=C2N(C1=0)C
InChl Key CZKBLHCEDVWPRN-JXMROGBWSA-N

Physicochemical Properties

Experimentally determined physicochemical data for supercinnamaldehyde, such as its
melting and boiling points, are not readily available in published literature. Commercial
suppliers typically describe it as a crystalline or yellow solid. The following table summarizes
computed and available experimental data.

Table 2: Physicochemical Properties of Supercinnamaldehyde
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Property Value Source
Physical State Crystalline solid [2]
Melting Point Data not available

Boiling Point Data not available

DMF: 20 mg/mL, DMSO: 20

Solubility

mg/mL, Ethanol: 2 mg/mL
XLogP3-AA 0.9 Computed
Topological Polar Surface Area  37.4 A2 Computed

Spectral Data

Detailed experimental spectral data (*H NMR, 3C NMR, IR, Mass Spectrometry) for
supercinnamaldehyde are not widely published. Researchers should perform their own
spectral analysis for compound verification. For reference, characteristic spectral features of
related indole derivatives and cinnamaldehydes are well-documented in chemical literature.

Biological Activity and Mechanism of Action
TRPA1 Channel Activation

The primary and most well-documented biological activity of supercinnamaldehyde is its
potent activation of the Transient Receptor Potential Ankyrin 1 (TRPAL) ion channel, with a
reported half-maximal effective concentration (ECso) of 0.8 puM. TRPAL1 is a non-selective cation
channel predominantly expressed in sensory neurons and is a key player in the detection of
noxious stimuli, including chemical irritants, cold temperatures, and inflammatory agents.

The mechanism of TRPAL activation by supercinnamaldehyde involves the covalent
modification of cysteine residues within the N-terminal ankyrin repeat domain of the channel.
As an electrophilic compound, the a,B-unsaturated ketone moiety of supercinnamaldehyde
acts as a Michael acceptor, reacting with the nucleophilic thiol groups of cysteine residues. This
covalent adduction induces a conformational change in the TRPAL channel, leading to its
opening and subsequent cation influx (primarily Ca2* and Na*), depolarization of the neuron,
and the propagation of a pain signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Supercinnamaldehyde: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252256/docs#supercinnamaldehyde-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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